molecular formula C₁₇H₁₉Cl₂NO₅ B1144798 (2,3,4-Trimethoxy-6-methylphenyl)(4,5-dichloro-2-methoxy-3-pyridyl)methanol CAS No. 688046-84-6

(2,3,4-Trimethoxy-6-methylphenyl)(4,5-dichloro-2-methoxy-3-pyridyl)methanol

Cat. No.: B1144798
CAS No.: 688046-84-6
M. Wt: 388.24
InChI Key:
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Description

(2,3,4-Trimethoxy-6-methylphenyl)(4,5-dichloro-2-methoxy-3-pyridyl)methanol is a useful research compound. Its molecular formula is C₁₇H₁₉Cl₂NO₅ and its molecular weight is 388.24. The purity is usually 95%.
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Properties

IUPAC Name

(4,5-dichloro-2-methoxypyridin-3-yl)-(2,3,4-trimethoxy-6-methylphenyl)methanol
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InChI

InChI=1S/C17H19Cl2NO5/c1-8-6-10(22-2)15(23-3)16(24-4)11(8)14(21)12-13(19)9(18)7-20-17(12)25-5/h6-7,14,21H,1-5H3
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InChI Key

NYZHXBWZJHBVGF-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=C(C(=C1C(C2=C(C(=CN=C2OC)Cl)Cl)O)OC)OC)OC
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Molecular Formula

C17H19Cl2NO5
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Molecular Weight

388.2 g/mol
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Synthesis routes and methods

Procedure details

15.1 ml of n-butyllithium (1.57 mol/l hexane solution) was dropwise added at −20° C. to a solution having 2.40 g (23.7 mmol) of diisopropylamine dissolved in 30 ml of tetrahydrofuran, followed by stirring for 1 hour. The solution was cooled to −78° C., and a solution having 4.22 g (23.6 mmol) of 4,5-dichloro-2-methoxypyridine obtained in Step (e) dissolved in 20 ml of tetrahydrofuran was added, followed by stirring for 2 hours to prepare 4,5-dichloro-2-methoxy-3-pyridyllithium. Then, to this solution, a solution having 5.00 g (23.8 mmol) of 2,3,4-trimethoxy-6-methylbenzaldehyde dissolved in 20 ml of tetrahydrofuran was added, followed by stirring for 30 minutes. 50 ml of water was added to the mixture to terminate the reaction, and tetrahydrofuran was distilled off under reduced pressure. After extraction with ethyl ether, the organic layer was dried over sodium sulfate and subjected to filtration, and the solvent was distilled off under reduced pressure, followed by purification by silica gel column chromatography to obtain 4.66 g (yield: 51%) of (2,3,4-trimethoxy-6-methylphenyl)(4,5-dichloro-2-methoxy-3-pyridyl)methanol.
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4.22 g
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4,5-dichloro-2-methoxy-3-pyridyllithium
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5 g
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30 mL
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20 mL
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20 mL
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